3-Benzyloxy-6-iodo-1H-pyridin-2-one
Overview
Description
“3-Benzyloxy-6-iodo-1H-pyridin-2-one” is a small organic molecule . It belongs to the class of organic compounds known as aminopyridines and derivatives . These are organic heterocyclic compounds containing an amino group attached to a pyridine ring .
Molecular Structure Analysis
The molecular structure of “3-Benzyloxy-6-iodo-1H-pyridin-2-one” consists of a pyridine ring with an amino group, a benzyloxy group, and an iodine atom attached . The molecular formula is C12H12N2O .Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Enantiopure Pyridines : An innovative method was developed to access enantiopure 2,4-disubstituted 6-hydroxy-1,6-dihydro-2H-pyridin-3-ones, starting from D-glucal via the aza-Achmatowicz transformation. This method enables the synthesis of important pyridine-based building blocks, including 2-substituted 3-acetoxy-4-iodopyridines, which could be utilized for constructing biologically significant molecules like 2,7-disubstituted furo[2,3-c]pyridines and 7,7'-disubstituted 2,2'-bifuro[2,3-c]pyridines (Husain et al., 2011).
Experimental and Theoretical Structural Analysis : The structure of 3-benzyloxy-2-nitropyridine, a related compound, was investigated both experimentally and theoretically. This study involved X-ray crystallography and theoretical calculations to understand the molecular structure and its implications (Sun et al., 2012).
Coordination Chemistry and Photophysical Properties
- Lanthanide-based Coordination Polymers : New aromatic carboxylic acids, such as 3,5-bis(benzyloxy)benzoic acid, were used to support a series of lanthanide coordination compounds. These complexes exhibited interesting photophysical properties, including bright green luminescence efficiencies and longer excited state lifetimes, suggesting potential applications in materials science and photophysics (Sivakumar et al., 2011).
properties
IUPAC Name |
6-iodo-3-phenylmethoxy-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10INO2/c13-11-7-6-10(12(15)14-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPTMHYUMUZBYBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(NC2=O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyloxy-6-iodo-1H-pyridin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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